![molecular formula C11H7FO2S B6373386 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% CAS No. 1261959-68-5](/img/structure/B6373386.png)
4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95%
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Overview
Description
4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% (4-F2TP) is an organic compound with a molecular formula of C9H7FOS and a molecular weight of 190.2 g/mol. It is a colorless to pale yellow liquid with a pungent odor. 4-F2TP is used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and bio-organic chemistry. It is a useful reagent in organic synthesis, due to its high reactivity and selectivity.
Mechanism of Action
4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% is a reactive species that undergoes a variety of reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and radical substitution. The mechanism of action of 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% depends on the reaction it is involved in. For example, in an electrophilic aromatic substitution, 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% acts as an electrophile, and undergoes an attack by a nucleophile, resulting in the formation of a new bond. In a nucleophilic aromatic substitution, 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% acts as a nucleophile, and undergoes an attack by an electrophile, resulting in the formation of a new bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% are not well understood. However, it is known that 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% is metabolized in the liver, and is excreted in the urine. Additionally, 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% is not known to be toxic or to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% in lab experiments include its high reactivity and selectivity, its availability in high purity, and its relatively low cost. Additionally, 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% is stable under normal laboratory conditions, and is easily handled and stored. The main limitation of 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% is its pungent odor, which can be unpleasant for some people.
Future Directions
For the use of 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% include its use in the synthesis of biologically active molecules, such as antibiotics and anti-cancer agents. Additionally, 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% could be used in the synthesis of new materials, such as polymers and nanomaterials. It could also be used in the synthesis of new drugs, such as anti-inflammatory agents and anticoagulants. Finally, 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% could be used in the development of new catalysts, such as enzymes and organometallic complexes.
Synthesis Methods
4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% is typically synthesized by a two-step process. The first step involves a Friedel-Crafts acylation reaction of thiophene-2-carboxaldehyde with 2-fluorophenol in the presence of a Lewis acid catalyst, such as aluminum chloride. The second step involves a reduction of the acylated product with sodium borohydride and aqueous sodium hydroxide.
Scientific Research Applications
4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% is used in various scientific research applications, such as organic synthesis, medicinal chemistry, and bio-organic chemistry. It is used as a reagent in organic synthesis, due to its high reactivity and selectivity. It is also used in the synthesis of a variety of heterocyclic compounds, such as thiophenes, thiazoles, and thiophene-2-carboxamides. Additionally, 4-(5-Formylthiophen-2-yl)-2-fluorophenol, 95% is used in the synthesis of biologically active molecules, such as antibiotics and anti-cancer agents.
Properties
IUPAC Name |
5-(3-fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FO2S/c12-9-5-7(1-3-10(9)14)11-4-2-8(6-13)15-11/h1-6,14H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLHAUDADCPXQDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC=C(S2)C=O)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80684201 |
Source
|
Record name | 5-(3-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80684201 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261959-68-5 |
Source
|
Record name | 5-(3-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80684201 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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